Cas no 895263-72-6 (methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate)

Methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate is a fluorinated thiophene derivative featuring a sulfamoyl linkage and a phenyl substituent, offering versatility in synthetic and medicinal chemistry applications. Its structural design combines a fluorinated aromatic ring with a thiophene carboxylate core, enhancing electronic properties and potential bioactivity. The sulfamoyl group provides opportunities for further functionalization, making it a valuable intermediate in the development of pharmaceuticals or agrochemicals. The fluorine atom and methyl group on the phenyl ring contribute to improved metabolic stability and lipophilicity, which may be advantageous in drug design. This compound is suitable for research in selective enzyme inhibition or receptor modulation.

methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate structure

895263-72-6 structure

Product Name:methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate

CAS No:895263-72-6

MF:C₁₉H₁₆FNO₄S₂

MW:405.463046073914

CID:5440672

Update Time:2025-06-08

methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- WDGXEPSLUZDKIZ-UHFFFAOYSA-N
- 2-Thiophenecarboxylic acid, 3-[[(3-fluoro-4-methylphenyl)amino]sulfonyl]-4-phenyl-, methyl ester
- methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate
- Inchi： 1S/C19H16FNO4S2/c1-12-8-9-14(10-16(12)20)21-27(23,24)18-15(13-6-4-3-5-7-13)11-26-17(18)19(22)25-2/h3-11,21H,1-2H3
- InChI Key： WDGXEPSLUZDKIZ-UHFFFAOYSA-N
- SMILES： C1(C(OC)=O)SC=C(C2=CC=CC=C2)C=1S(NC1=CC=C(C)C(F)=C1)(=O)=O

methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3166-0114-2μmol	methyl 3-[(3-fluoro-4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate	895263-72-6	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3166-0114-1mg	methyl 3-[(3-fluoro-4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate	895263-72-6	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3166-0114-2mg	methyl 3-[(3-fluoro-4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate	895263-72-6	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3166-0114-4mg	methyl 3-[(3-fluoro-4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate	895263-72-6	90%+	4mg	$66.0	2023-04-27
A2B Chem LLC	BA81706-1mg	methyl 3-[(3-fluoro-4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate	895263-72-6		1mg	$245.00	2024-04-19

methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
5. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445

Additional information on methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(3-Fluoro-4-Methylphenyl)Sulfamoyl-4-Phenylthiophene-2-Carboxylate (CAS No. 895263-72-6)

Methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate (CAS 895263-72-6) is a specialized organic compound with a unique molecular structure, combining a thiophene core with sulfamoyl and carboxylate functional groups. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its fluoro and methyl substitutions enhance its metabolic stability, making it a candidate for drug discovery programs targeting enzyme inhibition or receptor modulation.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate. Researchers are exploring its role in fragment-based drug design (FBDD) and high-throughput screening (HTS) due to its modular structure. Questions such as "How does fluorination impact thiophene reactivity?" or "What are the synthetic routes for sulfamoyl-thiophene derivatives?" are frequently searched in academic databases, reflecting its relevance in modern organic chemistry.

The compound’s phenylthiophene scaffold is particularly noteworthy, as it mimics motifs found in kinase inhibitors and anti-inflammatory agents. Its CAS no. 895263-72-6 is often cross-referenced in patents related to heterocyclic chemistry and medicinal chemistry optimization. Analytical techniques like HPLC, NMR, and LC-MS are typically employed to characterize its purity and stability, addressing common queries about "quality control for complex sulfonamides."

From an industrial perspective, methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate aligns with the demand for sustainable synthetic intermediates. Its potential applications in crop protection chemicals and veterinary pharmaceuticals are under investigation, with studies focusing on its structure-activity relationships (SAR). Environmental considerations, such as biodegradability and eco-toxicity, are also key discussion points in forums and publications.

In summary, CAS 895263-72-6 represents a versatile compound bridging academic research and industrial innovation. Its multi-functional architecture offers avenues for customization, while its physicochemical properties cater to both small-molecule therapeutics and material science applications. As the scientific community prioritizes precision synthesis and molecular diversity, this compound is poised to remain a focal point in chemical R&D.